![molecular formula C15H13Cl2NO3 B271512 2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide](/img/structure/B271512.png)
2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide
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Overview
Description
2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as GW-501516 or Cardarine and is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It has been found to have various biochemical and physiological effects, which makes it a promising compound for research purposes.
Mechanism of Action
The mechanism of action of 2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide involves the activation of PPARδ. PPARδ is a nuclear receptor that regulates the expression of genes involved in lipid metabolism, glucose metabolism, and inflammation. Activation of PPARδ by this compound leads to increased fatty acid oxidation, improved glucose metabolism, and reduced inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase fatty acid oxidation, improve glucose metabolism, and reduce inflammation. It has also been found to improve endurance performance and increase muscle fiber size. These effects make it a promising compound for research in areas such as obesity, diabetes, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide in lab experiments is its selectivity for PPARδ. This allows for specific activation of PPARδ without affecting other nuclear receptors. However, one of the limitations is the lack of long-term safety data for this compound. More research is needed to determine the potential risks associated with long-term use of this compound.
Future Directions
There are several future directions for research on 2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide. One area of research could be the potential use of this compound in the treatment of obesity and related metabolic disorders. Another area of research could be the potential use of this compound in the treatment of cardiovascular diseases. Further research is also needed to determine the long-term safety and potential risks associated with the use of this compound.
Synthesis Methods
The synthesis of 2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide involves the reaction of 2,4-dichloro-5-nitrobenzoic acid with 2,4-dimethoxyaniline in the presence of a reducing agent such as iron powder. The resulting product is then treated with a reducing agent such as sodium borohydride to obtain the final compound.
Scientific Research Applications
2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide has been extensively studied for its potential applications in scientific research. It has been found to have various biochemical and physiological effects, such as increasing fatty acid oxidation, improving glucose metabolism, and reducing inflammation. These effects make it a promising compound for research in areas such as obesity, diabetes, and cardiovascular diseases.
properties
Molecular Formula |
C15H13Cl2NO3 |
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Molecular Weight |
326.2 g/mol |
IUPAC Name |
2,4-dichloro-N-(2,4-dimethoxyphenyl)benzamide |
InChI |
InChI=1S/C15H13Cl2NO3/c1-20-10-4-6-13(14(8-10)21-2)18-15(19)11-5-3-9(16)7-12(11)17/h3-8H,1-2H3,(H,18,19) |
InChI Key |
QOFYEXZKCKPTFF-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)OC |
Origin of Product |
United States |
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